Cas no 1209633-46-4 (1-(1-Chloropropan-2-yl)-1H-1,2,4-triazole)

• Product Name: 1-(1-Chloropropan-2-yl)-1H-1,2,4-triazole
• CAS No: 1209633-46-4
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• CID: 1087826
• PubChem ID: 45791208
• Update Time: 2025-04-20

1-(1-Chloropropan-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-Chloropropan-2-yl)-1H-1,2,4-triazole
• 1-(1-Chloro-2-propanyl)-1H-1,2,4-triazole
• 1-(2-chloro-1-methylethyl)-1H-1,2,4-triazole(SALTDATA: HCl)
• 1-(2-chloro-1-methylethyl)-1H-1,2,4-triazole
• AKOS006345085
• 1209633-46-4
• 1-(1-CHLOROPROPAN-2-YL)-1,2,4-TRIAZOLE

• MDL： MFCD12198467
• Inchi： 1S/C5H8ClN3/c1-5(2-6)9-4-7-3-8-9/h3-5H,2H2,1H3
• InChI Key： DKFXRWPMECFQJL-UHFFFAOYSA-N
• SMILES： ClCC(C)N1C=NC=N1

Computed Properties

• Exact Mass: 145.0406750g/mol
• Monoisotopic Mass: 145.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.7Ų